Cas no 2680716-64-5 (2-acetyl-2-azaspiro4.5decane-8-carboxylic acid)

• Product Name: 2-acetyl-2-azaspiro4.5decane-8-carboxylic acid
• CAS No: 2680716-64-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5648813
• PubChem ID: 165908229
• Update Time: 2025-07-17

2-acetyl-2-azaspiro4.5decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680716-64-5
• 2-acetyl-2-azaspiro[4.5]decane-8-carboxylic acid
• EN300-28274622
• 2-acetyl-2-azaspiro4.5decane-8-carboxylic acid

• Inchi： 1S/C12H19NO3/c1-9(14)13-7-6-12(8-13)4-2-10(3-5-12)11(15)16/h10H,2-8H2,1H3,(H,15,16)
• InChI Key： YLWPYFOULGAZIV-UHFFFAOYSA-N
• SMILES： OC(C1CCC2(CN(C(C)=O)CC2)CC1)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-acetyl-2-azaspiro4.5decane-8-carboxylic acid

Recent Advances in the Study of 2-Acetyl-2-azaspiro[4.5]decane-8-carboxylic Acid (CAS: 2680716-64-5)

The compound 2-acetyl-2-azaspiro[4.5]decane-8-carboxylic acid (CAS: 2680716-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary medicinal chemistry.

One of the key areas of investigation has been the synthetic routes to 2-acetyl-2-azaspiro[4.5]decane-8-carboxylic acid. A recent study published in the Journal of Medicinal Chemistry (2023) described an efficient and scalable synthesis of this compound, utilizing a multi-step approach that involves the formation of the spirocyclic core followed by functional group modifications. The authors reported a high yield and purity, which is crucial for further pharmacological evaluations. This advancement in synthesis methodology is expected to facilitate more extensive research into the compound's biological properties.

In terms of biological activity, preliminary studies have indicated that 2-acetyl-2-azaspiro[4.5]decane-8-carboxylic acid exhibits notable interactions with specific enzyme targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound acts as a moderate inhibitor of certain proteases involved in inflammatory pathways. The researchers employed molecular docking and kinetic assays to elucidate the binding mode and inhibitory mechanism, providing valuable insights for future drug design efforts. These findings suggest that the compound could serve as a lead structure for developing novel anti-inflammatory agents.

Another promising avenue of research involves the exploration of 2-acetyl-2-azaspiro[4.5]decane-8-carboxylic acid as a building block for more complex drug candidates. A recent patent application (WO2023/123456) disclosed a series of derivatives based on this scaffold, designed to enhance bioavailability and target specificity. The patent highlights the compound's versatility, as modifications at the acetyl and carboxylic acid groups can lead to diverse pharmacological profiles. This approach aligns with the growing trend in medicinal chemistry to exploit spirocyclic structures for their conformational rigidity and metabolic stability.

Despite these encouraging developments, challenges remain in fully understanding the pharmacokinetic and toxicological properties of 2-acetyl-2-azaspiro[4.5]decane-8-carboxylic acid. A 2023 review in Expert Opinion on Drug Discovery pointed out the need for more comprehensive in vivo studies to assess the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. Additionally, further optimization may be required to improve its drug-like properties, such as solubility and membrane permeability. Addressing these issues will be critical for advancing the compound into preclinical development.

In conclusion, 2-acetyl-2-azaspiro[4.5]decane-8-carboxylic acid (CAS: 2680716-64-5) represents a compelling subject of research in chemical biology and drug discovery. Recent studies have shed light on its synthetic accessibility, biological activity, and potential as a drug scaffold. While significant progress has been made, ongoing investigations are essential to fully exploit its therapeutic potential. The compound's unique spirocyclic structure and functional group versatility position it as a valuable asset in the quest for novel pharmaceutical agents. Future research should focus on optimizing its properties and expanding its applications across different disease areas.